Cas no 62347-33-5 (Propanamide, N,2-dimethyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)-)

• Product Name: Propanamide, N,2-dimethyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)-
• CAS No: 62347-33-5
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 448529
• PubChem ID: 20393651
• Update Time: 2025-04-19

Propanamide, N,2-dimethyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N,2-dimethyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)-
• N,2-dimethyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)propanamide
• 62347-33-5
• DTXSID70606639
• SCHEMBL11511462

• Inchi： 1S/C8H13N3OS/c1-5(2)7(12)11(4)8-9-6(3)10-13-8/h5H,1-4H3
• InChI Key： OQFYXAFLTQMFCZ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=N1)N(C)C(C(C)C)=O

Computed Properties

• Exact Mass: 199.07809
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• PSA: 46.09